Cas no 1690658-19-5 (1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol
• CAS No: 1690658-19-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5812352
• PubChem ID: 108426662
• Update Time: 2025-06-13

1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol
• 1690658-19-5
• EN300-1839767

• Inchi： 1S/C8H13N3O/c1-6-7(8(2,12)5-9)11-4-3-10-6/h3-4,12H,5,9H2,1-2H3
• InChI Key： ULOGRHOWKLDKRL-UHFFFAOYSA-N
• SMILES： OC(C)(C1C(C)=NC=CN=1)CN

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol

Professional Introduction to 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol (CAS No. 1690658-19-5)

1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 1690658-19-5, has garnered attention due to its structural features and its role in various biochemical pathways. The presence of both amino and pyrazine moieties makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug development.

The compound’s structure consists of a propan-2-ol backbone substituted with a 3-methylpyrazin-2-yl group. This arrangement not only contributes to its chemical reactivity but also opens up possibilities for its use in multiple pharmacological contexts. The pyrazine ring, known for its stability and ability to interact with biological targets, is a common feature in many bioactive molecules. In particular, derivatives of pyrazine have been widely studied for their potential in treating various diseases, including neurological disorders and inflammatory conditions.

Recent research has highlighted the importance of 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol in the development of novel therapeutic agents. Studies have demonstrated that modifications around the pyrazine ring can significantly alter the pharmacological properties of compounds, leading to enhanced efficacy or reduced side effects. The compound’s dual functionality, with both an amino group and an alcohol group, provides multiple sites for chemical modification, making it a valuable scaffold for drug design.

In the realm of medicinal chemistry, the synthesis of 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol has been optimized to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. These methods not only ensure the integrity of the compound but also facilitate its integration into larger drug molecules.

The potential applications of 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, particularly in the development of functional polymers and coatings. The compound’s ability to form stable bonds with other molecules makes it an excellent candidate for creating novel materials with specific properties.

Moreover, the environmental impact of synthesizing and using 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol has been a focus of recent studies. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally friendly chemical processes.

The compound’s role in drug discovery is further underscored by its presence in several clinical trials targeting various diseases. While specific details of these trials are often proprietary, the participation of 1-amino-2-(3-methylpyrazin-2-yl)propan-2-ol suggests its potential as a lead compound or intermediate in developing new treatments. The outcomes of these trials will be crucial in determining its future applications in medicine.

In conclusion, 1-amino-2-(3-methylpyrazin-2-ylopropananone is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable asset in drug development, while its potential applications in other fields highlight its versatility. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.